Cas no 966-71-2 (1-[(4-methylphenyl)sulfinyl]-2,4-dinitrobenzene)

• Product name: 1-[(4-methylphenyl)sulfinyl]-2,4-dinitrobenzene
• CAS No: 966-71-2
• MF: C₁₃H₁₀N₂O₅S
• MW: 306.293901920319
• CID: 1002030
• PubChem ID: 351178

1-[(4-methylphenyl)sulfinyl]-2,4-dinitrobenzene Chemical and Physical Properties

Names and Identifiers

• 1-[(4-methylphenyl)sulfinyl]-2,4-dinitrobenzene
• 1-(4-methylphenyl)sulfinyl-2,4-dinitrobenzene
• 966-71-2
• 1-(4-Methylbenzene-1-sulfinyl)-2,4-dinitrobenzene
• 2,4-Dinitro-4'-methyldiphenylsulphoxide
• NSC519423
• DTXSID20325823
• NSC-519423
• VMYNQDGBMCAIPJ-UHFFFAOYSA-N
• 2,4-Dinitrophenyl 4-methylphenyl sulfoxide #

• Inchi： InChI=1S/C13H10N2O5S/c1-9-2-5-11(6-3-9)21(20)13-7-4-10(14(16)17)8-12(13)15(18)19/h2-8H,1H3
• InChI Key： VMYNQDGBMCAIPJ-UHFFFAOYSA-N
• SMILES： CC1=CC=C(C=C1)S(=O)C2=C(C=C(C=C2)[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 306.031042
• Monoisotopic Mass: 306.031042
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 425
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 128

Experimental Properties

• Density: 1.53
• Boiling Point: 504.6°C at 760 mmHg
• Flash Point: 259°C
• Refractive Index: 1.696
• PSA: 127.92000
• LogP: 4.89020